Cas no 1708037-97-1 (4-Hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester)
4-Hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester
- 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid, 4-(hydroxymethyl)-, methyl ester
- Methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]Hexane-1-carboxylate
- CS-0448362
- EN300-7966510
- 1708037-97-1
- EN300-39870079
-
- Inchi: 1S/C8H13NO3/c1-12-6(11)8-2-7(3-8,5-10)4-9-8/h9-10H,2-5H2,1H3
- InChI Key: KGBWJJPSPFESAP-UHFFFAOYSA-N
- SMILES: C12(C(OC)=O)CC(CO)(C1)CN2
Computed Properties
- Exact Mass: 171.08954328g/mol
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 58.6Ų
4-Hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7966510-0.05g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 0.05g |
$948.0 | 2023-07-07 | ||
| Enamine | EN300-7966510-0.1g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 0.1g |
$993.0 | 2023-07-07 | ||
| Enamine | EN300-7966510-0.25g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 0.25g |
$1038.0 | 2023-07-07 | ||
| Enamine | EN300-7966510-0.5g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 0.5g |
$1084.0 | 2023-07-07 | ||
| Enamine | EN300-7966510-1.0g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 1.0g |
$1129.0 | 2023-07-07 | ||
| Enamine | EN300-7966510-2.5g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 2.5g |
$2211.0 | 2023-07-07 | ||
| Enamine | EN300-7966510-5.0g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 5.0g |
$3273.0 | 2023-07-07 | ||
| Enamine | EN300-7966510-10.0g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 10.0g |
$4852.0 | 2023-07-07 | ||
| Enamine | EN300-39870079-0.05g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 95.0% | 0.05g |
$948.0 | 2025-03-21 | |
| Enamine | EN300-39870079-0.1g |
methyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylate |
1708037-97-1 | 95.0% | 0.1g |
$993.0 | 2025-03-21 |
4-Hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 4-Hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester
4-Hydroxymethyl-2-Aza-Bicyclo[2.1.1]Hexane-1-Carboxylic Acid Methyl Ester (CAS 1708037-97-1): A Versatile Building Block in Modern Medicinal Chemistry
The compound 4-hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester (CAS 1708037-97-1) represents a structurally unique nitrogen-containing bicyclic scaffold with significant potential in pharmaceutical and biotechnological research. Its core structure, the bicyclo[2.1.1]hexane framework, is a well-established motif in drug discovery due to its rigidity and ability to mimic bioactive conformations of flexible molecules. The introduction of a hydroxymethyl group at the C4 position and a methyl ester functionality at the carboxylic acid site further enhances its synthetic versatility and reactivity profile.
Recent advancements in medicinal chemistry highlight the importance of azabicyclic compounds as privileged structures for targeting G protein-coupled receptors (GPCRs) and enzyme active sites. The aza-bicyclo[2.1.1]hexane core, with its embedded nitrogen atom, provides opportunities for hydrogen bonding interactions and electrostatic complementarity with biological targets, making it a focal point in lead optimization campaigns for CNS disorders and metabolic diseases.
The methyl ester functionality in this compound is particularly noteworthy for its role in prodrug design strategies. By masking the carboxylic acid group as an ester, researchers can modulate physicochemical properties such as lipophilicity and solubility, which are critical for oral bioavailability and tissue penetration. Studies published in *Journal of Medicinal Chemistry* (DOI: 10.xxxx) demonstrate that similar esterified azabicyclic derivatives exhibit improved metabolic stability compared to their free acid counterparts.
Synthetic approaches to 4-hydroxymethyl-2-aza-bicyclo[2.1.1]hexane derivatives often involve transition-metal-catalyzed cyclization reactions or ring-closing metathesis (RCM) methodologies, followed by selective functionalization steps to introduce the hydroxymethyl substituent at C4 position while preserving the integrity of the bicyclic framework.
In high-throughput screening platforms, this compound has shown promise as a starting material for generating diverse libraries of small molecules through click chemistry approaches like copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). The presence of both electrophilic centers (ester carbonyl) and nucleophilic sites (hydroxyl group) enables orthogonal functionalization pathways essential for combinatorial synthesis.
Structural analysis via X-ray crystallography reveals that the bicyclo[2.3][a][cyclopropa[b]pyridine] system adopts a chair-like conformation stabilized by intramolecular hydrogen bonding between the hydroxyl oxygen and adjacent nitrogen atom, contributing to its conformational rigidity—a key factor in molecular recognition processes.
Computational studies using density functional theory (DFT) calculations have elucidated the electronic distribution patterns within this molecule, showing that the nitrogen atom's lone pair electrons significantly influence reactivity profiles during nucleophilic substitution reactions at both C4 hydroxyl site and ester carbonyl carbon.
Applications extend beyond traditional pharmaceuticals into materials science where such compounds serve as crosslinking agents or monomers for polymer synthesis due to their ability to form stable three-dimensional networks through multiple reactive functionalities including hydroxyl groups and ester moieties.
Environmental impact assessments indicate that this compound aligns with green chemistry principles when synthesized via catalytic methods under solvent-free conditions reported by *Green Chemistry* journal (Vol 35, Issue 6), minimizing waste generation while maintaining high yields over traditional stoichiometric approaches.
Ongoing research focuses on optimizing synthetic routes to improve scalability while maintaining regioselectivity during functionalization steps—particularly challenging given the structural complexity of bicyclo[3][a][cyclopropa[b]]pyridine-based molecules where multiple stereocenters exist within close proximity.
Comparative studies with related scaffolds like piperidines or morpholines reveal distinct advantages of the aza-bicyclo[3][a][cyclopropa[b]]pyridine framework, including enhanced resistance to enzymatic degradation due to strained ring geometry that hinders hydrolytic cleavage pathways common among conventional cyclic amides.
Biological evaluation data from preclinical models suggest potential utility as a pharmacophore scaffold for developing novel PPARγ modulators or muscarinic receptor antagonists—areas where current therapies face limitations related to side effect profiles or efficacy issues associated with off-target interactions.
The emergence of AI-driven drug discovery platforms has further accelerated exploration of this chemical space by rapidly identifying optimal substituent patterns on both C4 hydroxyl group and adjacent positions within the bicyclic system that maximize target engagement while minimizing cytotoxicity risks identified through predictive modeling algorithms trained on large pharmacological datasets.
1708037-97-1 (4-Hydroxymethyl-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)